![molecular formula C6H9N3O2 B105349 Ethyl 5-methyl-1H-1,2,4-triazole-3-carboxylate CAS No. 40253-47-2](/img/structure/B105349.png)
Ethyl 5-methyl-1H-1,2,4-triazole-3-carboxylate
Overview
Description
Ethyl 5-methyl-1H-1,2,4-triazole-3-carboxylate, also known as EMCTC, is an organic compound that is commonly used as a reagent in scientific research. It is a heterocyclic compound with a unique structure of three fused rings and has a wide range of applications in organic synthesis, pharmaceuticals, and materials science. EMCTC is a highly versatile compound and can be used in a variety of reactions, including Diels-Alder reactions, esterification reactions, and ring-closing metathesis (RCM) reactions.
Scientific Research Applications
Structural Diversity in Coordination Polymers
Ethyl 5-methyl-1H-1,2,4-triazole-3-carboxylate demonstrates significant potential in the synthesis of coordination polymers. For instance, research by Cisterna et al. (2018) explored the synthesis of Cd(II) coordination polymers using this compound as a key ligand. These polymers exhibit diverse structures and properties, indicating the compound's role in advancing material science, particularly in metal–organic frameworks (Cisterna et al., 2018).
Importance in Organic Synthesis
This compound serves as a crucial building block in organic synthesis. Khomenko et al. (2016) demonstrated that carboxylic acid hydrazides undergo cyclocondensation with ethyl carbethoxyformimidate to yield 5-substituted ethyl 1,2,4-triazole-3-carboxylates, emphasizing its role in synthesizing diverse organic compounds (Khomenko et al., 2016).
Synthesis of Azamethine Dyes
This compound contributes to the synthesis of azamethine dyes. Bailey (1977) outlined the synthesis of 1H-pyrazolo[3,2-c]-s-triazoles and derived azamethine dyes, highlighting the compound's utility in dye chemistry and its potential applications in colorant industries (Bailey, 1977).
Versatile Synthesis Pathways
Research by Chudinov et al. (2015) developed an efficient synthesis route for 5-substituted 1H-1,2,4-triazole-3-carboxylates, showcasing the versatility of this compound in generating various chemical structures under mild conditions (Chudinov et al., 2015).
Application in Heterocyclic Chemistry
Grebenkina et al. (2020) proposed a mild method for synthesizing derivatives of 5-substituted 1H-1,2,4-triazole-3-carboxylic acids from ethyl β-N-Boc-oxalamidrazone, demonstrating the compound's significant role in heterocyclic chemistry (Grebenkina et al., 2020).
Advancements in Chemical Synthesis
Dzygiel et al. (2004) investigated the synthesis and properties of N-acetylated derivatives of methyl 5-amino-1H-[1,2,4]triazole-3-carboxylate, providing insights into the chemical behavior and potential applications of these compounds in various fields of chemistry (Dzygiel et al., 2004).
Safety and Hazards
The safety information for Ethyl 5-methyl-1H-1,2,4-triazole-3-carboxylate indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and if in eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing (P305+P351+P338) .
Mechanism of Action
Mode of Action
It is known that 1,2,4-triazole derivatives can interact with various biological targets, leading to a wide range of potential effects .
Biochemical Pathways
It’s worth noting that 1,2,4-triazole derivatives have been associated with various biological activities, suggesting that they may interact with multiple pathways .
properties
IUPAC Name |
ethyl 5-methyl-1H-1,2,4-triazole-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O2/c1-3-11-6(10)5-7-4(2)8-9-5/h3H2,1-2H3,(H,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXHKICGVVGEHBN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NNC(=N1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40440269 | |
Record name | Ethyl 5-methyl-1H-1,2,4-triazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40440269 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
40253-47-2 | |
Record name | Ethyl 5-methyl-1H-1,2,4-triazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40440269 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl 3-methyl-1H-1,2,4-triazole-5-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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